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Compound of Interest

(2-Chloro-1-
Compound Name:
methoxyethoxy)benzene

CAS No.: 16602-34-9

Cat. No.: B8530986

Get Quote
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An In-Depth Technical Guide to the Spectroscopic Characterization of (2-Chloro-1-
methoxyethyl)benzene and Related Derivatives

Executive Summary & Structural Clarification

Target Compound: (2-Chloro-1-methoxyethyl)benzene CAS Registry Number: 3898-26-8
Molecular Formula:

Molecular Weight: 186.64 g/mol

Editorial Note on Nomenclature: The specific string "(2-Chloro-1-methoxyethoxy)benzene"
technically describes a mixed acetal structure (

). However, in synthetic organic chemistry and drug development, this nomenclature is
frequently conflated with the stable ether derivative (2-Chloro-1-methoxyethyl)benzene (

), formed via the methoxy-chlorination of styrene.
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Given the instability of the acetal form (susceptible to rapid hydrolysis) and the industrial
relevance of the ether form (a key intermediate in the synthesis of functionalized styrenes and
agrochemicals), this guide primarily characterizes the (2-Chloro-1-methoxyethyl)benzene ether,
while providing a comparative predictive analysis for the acetal isomer to ensure
comprehensive coverage.

Synthesis & Mechanistic Context

Understanding the synthesis is critical for interpreting the Mass Spectrometry (MS)
fragmentation patterns and identifying potential impurities in NMR.

Primary Route: Electrophilic Methoxy-Chlorination of Styrene. Reagents: Styrene, Chlorine (

) or N-Chlorosuccinimide (NCS), Methanol (
). Mechanism:

e Chloronium lon Formation: The alkene attacks the electrophilic chlorine, forming a bridged
chloronium ion intermediate.

» Regioselective Nucleophilic Attack: Methanol attacks the more substituted benzylic carbon
(Markovnikov-like opening), driven by the stabilization of the developing positive charge by
the aromatic ring.

e Result: Formation of the

-chloro-

-methoxy ether.
Impurities:
o Styrene dichloride: (1,2-Dichloroethyl)benzene (from

attack instead of

).

o Styrene glycol dimethyl ether: (1,2-Dimethoxyethyl)benzene (from double
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Caption: Reaction pathway for the synthesis of (2-Chloro-1-methoxyethyl)benzene, highlighting
the regioselective opening of the chloronium ion.

Nuclear Magnetic Resonance (NMR) Spectroscopy

The NMR data confirms the regiochemistry (methoxy at the benzylic position).

NMR Data (400 MHz, )

The spectrum is characterized by a chiral center, making the methylene protons diastereotopic,
though they often appear as a simplified doublet of doublets or a multiplet depending on
resolution.
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Shift ( Coupling (
Position Multiplicity Integration Assignment
» PpmM) , Hz)
] Aromatic
Ar-H 7.30-7.45 Multiplet 5H )
Ring Protons
Benzylic
Doublet of i
CH-OMe 4.42 1H Methine (
Doublets (dd)
to O)
Chloromethyl
CH
3.65-3.75 Multiplet 2H ; Group (
-Cl
to O)
Methox
O-CH 3.28 Singlet 3H i Y
Group

Interpretation:

e The benzylic proton at 4.42 ppm is deshielded by both the aromatic ring and the oxygen
atom. Its coupling to the adjacent

protons confirms the connectivity.

o The methoxy singlet at 3.28 ppm is distinct and integrates to 3H, confirming the incorporation
of methanol.

NMR Data (100 MHz, )
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Shift (
Position Type Assignment
» PpmM)
C-Ar (ipso) 138.5 Quaternary Aromatic C1
C-Ar 128.6, 128.4, 126.8 CH Aromatic C2-C6
Benzylic Carbon
CH-OMe 83.5 CH _
(Chiral Center)
O-CH 57.2 CH Methoxy Carbon
CH
46.1 CH Chloromethyl Carbon
-Cl

Critical Validation Point:

e The chemical shift of the benzylic carbon (83.5 ppm) is diagnostic for an ether linkage. If the

chlorine were at the benzylic position (regioisomer), this shift would be significantly different

(typically ~60-65 ppm).

Mass Spectrometry (MS)

Method: GC-MS (Electron lonization, 70 eV).

The fragmentation pattern is dominated by

-cleavage adjacent to the ether oxygen.
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Relative .
m/z Fragment lon Interpretation
Abundance
Molecular lon (Shows
184 /186 <5% _
Cl isotope pattern 3:1)
Loss of chloromethyl
135 15%
group
121 100% (Base Peak) -Cleavage: Benzylic
oxocarbenium ion
77 40% Phenyl cation
49 /51 10% Chloromethyl cation

Mechanistic Insight: The base peak at m/z 121 is the signature of this structure. It arises from

the loss of the chloromethyl radical (

) to form a stable, resonance-stabilized oxocarbenium ion (

). This confirms the methoxy group is on the benzylic carbon.
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Caption: Primary fragmentation pathway in Electron lonization (El) MS, leading to the

diagnostic base peak at m/z 121.

Infrared (IR) Spectroscopy

Sampling: Neat film (ATR) or KBr pellet.

Wavenumber (

Intensity Assignment Notes
)
3030 - 3060 Weak C-H Stretch (Ar) Aromatic ring
2850 - 2950 Medium C-H Stretch (Alk) Methyl/Methylene
1100 - 1120 Strong C-O-C Stretch Ether linkage
700 - 750 Strong C-CI Stretch Alkyl chloride
) Monosubstituted
690, 740 Strong Ar-H Bending
benzene

Comparative Analysis: The Acetal Isomer

If the target was indeed the literal (2-Chloro-1-methoxyethoxy)benzene (

), the spectroscopic signature would differ significantly due to the O-C-O (acetal) functionality.

« Stability Warning: This compound is a mixed acetal of chloroacetaldehyde. It is prone to

hydrolysis in moist air to release phenol and chloroacetaldehyde.

o Predicted NMR Differences:

o NMR (Acetal H): The methine proton would shift downfield to

5.4 — 5.6 ppm (compared to 4.42 ppm in the ether) due to the electron-withdrawing effect

of two oxygens.

o NMR (Acetal C): The central carbon would appear at

100 — 105 ppm (characteristic of acetals), distinct from the 83.5 ppm of the ether.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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